(E)-2-((3,4-dimethylphenyl)sulfonyl)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)acrylonitrile

• IUPAC Name: (E)-2-(3,4-dimethylphenyl)sulfonyl-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H22F3N3O2S/c1-16-6-7-20(12-17(16)2)31(29,30)21(14-26)15-27-8-10-28(11-9-27)19-5-3-4-18(13-19)22(23,24)25/h3-7,12-13,15H,8-11H2,1-2H3/b21-15+
• InChI Key: FKJWXCBLDNXUCK-RCCKNPSSSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C(=CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)S(=O)(=O)/C(=C/N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)/C#N)C
• Molecular Formula: C22H22F3N3O2S
• Molecular Weight: 449.5 g/mol

Description

(E)-2-((3,4-dimethylphenyl)sulfonyl)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H22F3N3O2S and its molecular weight is 449.49. The purity is usually 95%.
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Scientific Research Applications

Polymer Modification and Miscibility

Research on modifying poly(styrene-stat-acrylonitrile) (SAN) to promote polymer blend miscibility through interactions between different chemical groups highlights the potential for chemical compounds with acrylonitrile units to enhance material properties. The study demonstrated how the introduction of specific moieties can create complementary pairs of donor-acceptor-donor (DAD) and acceptor-donor-acceptor (ADA) triple hydrogen bonding sites, leading to miscible, one-phase polymer blends. This indicates a possible application of our compound in developing new polymer blends with improved characteristics (Cowie & Cocton, 1999).

Pharmaceutical Research

A novel antidepressant, Lu AA21004, showcases the metabolic pathways and enzyme interactions of compounds containing piperazine and sulfonyl groups. The study elucidates how such compounds are metabolized in human liver microsomes and the role of various cytochrome P450 enzymes in their oxidative metabolism. This research points to the importance of understanding the metabolic profiles of similar compounds for their development and optimization as therapeutic agents (Hvenegaard et al., 2012).

Chemical Synthesis and Reactivity

The chemical reactivity of acrylonitrile and sulfonyl-containing compounds in synthesizing new materials or molecules is a significant area of research. For instance, the study on the synthesis of 3,3-diphenyl-3H-pyrazoles using vinyl sulfones as equivalents of acetylenes in reactions with diphenyldiazomethane explores innovative pathways in organic synthesis. This research could inform the synthesis strategies of related compounds for various applications, including pharmaceuticals, agrochemicals, and organic materials (Vasin et al., 2015).

Biological Screening

The antibacterial, antifungal, and anthelmintic screening of benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288) indicates the potential biological activity of similar compounds. The ability to bind to target proteins and show significant biological activity suggests possible applications in developing new antimicrobial and anthelmintic agents (Khan et al., 2019).